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Compound of Interest

Compound Name: JP83

Cat. No.: B560362

Initial investigations into the mechanism of action of "JP83" have revealed that this identifier
does not correspond to a pharmacological agent or a compound with a biological mode of
action. Instead, JP83 is the model name for a high-power, class D monoblock audio amplifier
manufactured by Down4Sound. Consequently, the requested in-depth technical guide on its
core mechanism of action, experimental protocols, and signaling pathways in a biological
context cannot be provided.

This document serves to present the technical specifications and operational parameters of the
Down4Sound JP83 amplifier, catering to an audience with an interest in audio engineering and

electronics.

Technical Specifications

The Down4Sound JP83 is an 8300-watt RMS monoblock amplifier designed for high-power car
audio subwoofer applications.[1][2] Its primary function is to amplify a low-level audio signal to

a level sufficient to drive large speakers (subwoofers). The core of its operation lies in its Class
D amplifier topology, which allows for high efficiency and significant power output in a relatively

compact design.[1]

A summary of the key quantitative data for the JP83 amplifier is presented in the table below:
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Parameter

Value

Power Ratings (RMS)

@ 1 ohm 8300 Watts[1][2][3]1[4]
@ 2 ohms 6300 Watts[1][2][3][4]
@ 4 ohms 3300 Watts[1][2][3][4]

General Specifications

Frequency Response

14Hz — 271Hz[2][3][4]

Signal to Noise Ratio

92dB[2][3][4]

Damping Factor

>500[2][3][4]

Input Sensitivity

6V — 0.2V[2][3][4]

Working Voltage

9V — 16V[2][5]

Fusing

900A Total (3 x 300A)[2][3]

Filters

Subsonic Filter

10Hz — 50HZ[2][3][4]

Low Pass Filter

35Hz — 250Hz[2][3][4]

Physical Dimensions

Length 24 inches[1][3]
Width 9.37 inches[3]
Height 2.63 inches[3]

Operational Mechanism and Features

The fundamental "mechanism of action" of the JP83 amplifier involves taking a low-voltage
audio input signal and using it to modulate a high-voltage power supply, thereby creating a

high-power replica of the input signal at the speaker outputs. This is achieved through high-
frequency switching and pulse-width modulation, characteristic of Class D amplifiers.
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Key operational features include:

e Power Inputs: The amplifier is equipped with three 0-gauge power and ground inputs to
accommodate the high current draw required for its operation.[3]

o Speaker Outputs: It features 4-gauge speaker outputs.[2][3][4]

e Cooling: To manage the heat generated during high-power operation, the JP83 incorporates
a larger heat sink and active high-flow internal fans.[3][4]

o Strappable Connection: Two JP83 amplifiers can be linked together to drive a single load,
effectively doubling the power output. In this configuration, one amplifier is designated as the
"master” and the other as the "slave," with the master unit controlling the settings for both.[5]

o Bluetooth Remote Control: The amplifier includes a Bluetooth remote control that can display
voltage and temperature, and also features a clipping indicator.[2][3]

» Protection Circuitry: The amplifier is equipped with protection circuits to prevent damage
from conditions such as overheating and speaker impedance falling below the minimum
stable load (1 ohm for a single unit, 2 ohms when strapped).[5]

Experimental Protocols

In the context of audio electronics, "experimental protocols” refer to the testing procedures
used to verify the amplifier's performance specifications. A common procedure is "amp dyno"
testing.

Amplifier Dynamometer (Dyno) Testing Workflow:

This test measures the actual power output of the amplifier under various load conditions.
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Test Bench Setup Testing Procedure
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Amplifier Dynamometer Testing Workflow

e Setup: The amplifier is connected to a high-current DC power supply and a resistive load
bank set to a specific impedance (e.g., 4, 2, or 1 ohm). A signal generator provides a test
tone (e.g., a 40Hz sine wave), and a data acquisition system is connected to measure
voltage, current, and distortion.

e Procedure: The amplifier's gain is set. The input signal is applied, and the output voltage and
current are measured just before the output signal begins to distort or "clip.”
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» Data Analysis: The power output is calculated from the measured voltage and current. The
Total Harmonic Distortion (THD) is monitored to ensure the output signal is clean.[5]

Signaling Pathway

The "signaling pathway" for the JP83 amplifier is the path the audio signal takes from the input
to the output.
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JP83 Audio Signal Flow

» RCA Input: The audio signal originates from a source unit (head unit) and enters the amplifier
via RCA connectors.[1]

» Preamplifier Stage: The signal first goes to the preamp section, where the gain, low-pass
filter, and subsonic filter are applied according to the user's settings.[1]

» Modulator: The processed analog signal is then converted into a high-frequency pulse-width
modulated (PWM) signal.

» Switching Stage: This PWM signal rapidly switches the amplifier's high-power transistors
(MOSFETSs) on and off.

» Output Filter: The high-power, high-frequency signal passes through a low-pass filter to
remove the switching noise, leaving a high-power replica of the original audio signal.

e Speaker Output: This high-power signal is then sent to the subwoofers.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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